2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c18-13-7-4-8-14(10-13)20-16(24)11-25-17-22-21-15(23(17)19)9-12-5-2-1-3-6-12/h1-8,10H,9,11,19H2,(H,20,24)
• InChI Key: HDLBKKKPBPLWNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

“2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide” is a compound that belongs to the class of triazoles. Triazoles are nitrogen-rich versatile pharmacophores that can be easily synthesized and converted to a range of biologically relevant heterocycles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-amino-5-benzyl-2H-1,2,4-triazol-3(4H)-thione was performed using thiocarbohydrazide and phenylacetic acid. The condensation of this compound with various aldehydes results in a series of 5-benzyl-4-(benzylideneamino)-2H-1,2,4-triazole-3(4H)-thiones.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a 1,2,4-triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The triazole ring is substituted with an amino group and a benzyl group at the 4 and 5 positions, respectively. The triazole ring is also linked to an acetamide group through a sulfanyl group.

Scientific Research Applications

Antifungal Activity

• . This compound may inhibit fungal growth by disrupting cell membranes or interfering with essential metabolic pathways.

Anticancer Potential

• . Researchers explore their ability to inhibit tumor cell proliferation, induce apoptosis, or interfere with angiogenesis.

Antiviral Properties

• . Explore whether this compound can inhibit viral replication or attachment.

Anti-Inflammatory Effects

• . Consider studying its impact on inflammatory pathways or cytokine production.

Antioxidant Capacity

• Antioxidants play a crucial role in preventing oxidative damage. .

Hypoglycemic Activity

• . Explore whether this compound can regulate blood glucose levels.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazoles, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It is known that similar compounds, such as 1,2,4-triazoles, can interact with their targets and cause significant changes in cellular processes .

Biochemical Pathways

Related compounds, such as 1,2,4-triazoles, have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Result of Action

Similar compounds have been shown to exhibit potent inhibitory activities against certain cancer cell lines .